Cas no 1806789-17-2 (3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine)

• Product Name: 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine
• CAS No: 1806789-17-2
• MF: C₈H₁₁F₂N₃O
• MW: 203.189248323441
• CID: 4810864
• Update Time: 2025-06-11

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H11F2N3O/c1-14-5-3-13-7(8(9)10)6(12)4(5)2-11/h3,8H,2,11-12H2,1H3
• InChI Key： WKJYTAWRBBYFKB-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)OC)CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 0.2
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine

Introduction to 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine (CAS No. 1806789-17-2)

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine (CAS No. 1806789-17-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine.

Chemical Structure and Properties

The molecular formula of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine is C₉H₁₂F₂N₃O, with a molecular weight of approximately 210.20 g/mol. The compound features a pyridine ring with multiple functional groups, including an amino group, an aminomethyl group, a difluoromethyl group, and a methoxy group. These functional groups contribute to the compound's unique chemical and biological properties.

The presence of the difluoromethyl group is particularly noteworthy as it can enhance the metabolic stability and bioavailability of the compound. The methoxy group on the pyridine ring can also influence the compound's lipophilicity and solubility, making it an attractive candidate for drug development.

Synthesis Methods

The synthesis of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine has been reported in several studies. One common approach involves the reaction of 2-chloro-5-methoxypyridine with difluorocarbene to form the difluoromethylated intermediate. Subsequent steps include the introduction of amino and aminomethyl groups through nucleophilic substitution reactions.

A recent study published in the Journal of Medicinal Chemistry described an efficient one-pot synthesis method that significantly reduces the number of reaction steps and improves overall yield. This method involves the sequential addition of reagents under controlled conditions, leading to the formation of the desired product with high purity.

Biological Activities

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine has been evaluated for its biological activities in various assays. Initial studies have shown that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways, making it a potential lead for drug discovery.

In vitro studies have demonstrated that 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine can effectively inhibit the activity of cytochrome P450 enzymes, which are crucial for drug metabolism. This property suggests that the compound may have applications in modulating drug-drug interactions and improving pharmacokinetic profiles.

Clinical Potential and Research Advancements

The potential clinical applications of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine are currently being explored in preclinical studies. Recent research has focused on its use as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.

A study published in Cancer Research highlighted the antiproliferative effects of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine on cancer cell lines. The compound was found to induce apoptosis and inhibit cell cycle progression, suggesting its potential as an anticancer agent.

In another study, researchers investigated the neuroprotective properties of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine. The results showed that the compound could reduce oxidative stress and prevent neuronal cell death in models of Parkinson's disease. These findings open up new avenues for developing neuroprotective therapies.

Safety and Toxicology

The safety profile of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine is an important consideration for its potential clinical use. Preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Ongoing research aims to further evaluate the long-term safety and efficacy of this compound in more extensive preclinical trials. These studies will provide valuable insights into its pharmacokinetics, pharmacodynamics, and potential side effects.

Conclusion

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-methoxypyridine (CAS No. 1806789-17-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.